Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoate

• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol
• IUPAC Name: ethyl 2-[[1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H22N2O5/c1-3-28-21(26)17-6-4-5-7-18(17)22-20(25)14-12-19(24)23(13-14)15-8-10-16(27-2)11-9-15/h4-11,14H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key: HRNDXHNVXXYGMD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC

Description

Ethyl 2-({[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoate, commonly known as EPPB, is a synthetic compound that has gained attention in scientific research for its potential use as a tool compound in studying protein-protein interactions.

Mechanism of Action

EPPB works by binding to a specific site on one of the proteins involved in the interaction, preventing the other protein from binding and disrupting the interaction. This mechanism of action has been confirmed through various experiments, including X-ray crystallography and NMR spectroscopy.
Biochemical and Physiological Effects:
EPPB has been shown to have no significant biochemical or physiological effects on cells or organisms when used in laboratory experiments. This makes it a valuable tool compound for studying protein-protein interactions without confounding factors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPB in lab experiments is its specificity for a particular protein-protein interaction, allowing researchers to study the interaction in isolation. However, its synthetic nature and complex synthesis method can limit its availability and increase the cost of using it in experiments.

Future Directions

There are several future directions for research involving EPPB. One potential application is in the development of new drugs that target specific protein-protein interactions involved in disease processes. Additionally, further studies can be conducted to investigate the potential of EPPB as a tool compound for studying other protein-protein interactions. Finally, research can be done to optimize the synthesis method of EPPB to increase its availability and reduce its cost.

Synthesis Methods

EPPB can be synthesized using a multi-step process involving the reaction of various chemicals such as 4-methoxyphenylacetic acid, pyrrolidine, and benzoic anhydride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

EPPB has been used in various scientific studies as a tool compound to investigate protein-protein interactions. It has been shown to selectively inhibit the interaction between two specific proteins, leading to a better understanding of their roles in cellular processes.